3-Amino-4-(methylamino)benzonitrile
Cat. No. B1333672
M. Wt: 147.18 g/mol
InChI Key: ZZVVQSAUJWSQBV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:14][CH2:15][O:16][C:17]([CH3:18])=[O:19].[CH3:1][NH:2][c:3]1[c:4]([N+:11]([O-:12])=[O:13])[cH:5][c:6]([C:7]#[N:8])[cH:9][cH:10]1>>[CH3:1][NH:2][c:3]1[c:4]([NH2:11])[cH:5][c:6]([C:7]#[N:8])[cH:9][cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCOC(C)=O
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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CNc1ccc(C#N)cc1[N+](=O)[O-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CNc1ccc(C#N)cc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
